Cas no 84559-90-0 (Benzenesulfonic acid,4-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthracenyl]amino]-,sodium salt (1:1))

• Product name: Benzenesulfonic acid,4-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthracenyl]amino]-,sodium salt (1:1)
• CAS No: 84559-90-0
• MF: C₃₂H₃₇N₂O₆S-^.Na+
• MW: 600.70078
• CID: 733386
• PubChem ID: 23662505

Benzenesulfonic acid,4-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthracenyl]amino]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthracenyl]amino]-,sodium salt (1:1)
• sodium p-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthryl]amino]benzenesulphonate
• sodium,4-[(4-amino-3-dodecoxy-9,10-dioxoanthracen-1-yl)amino]benzenesulfonate
• Sodium p-[[4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthryl]amino]benzenesulfonate
• EINECS 283-176-3
• DTXSID50233548
• Sodium p-((4-amino-3-(dodecyloxy)-9,10-dihydro-9,10-dioxo-1-anthryl)amino)benzenesulphonate
• NS00061242
• sodium;4-[(4-amino-3-dodecoxy-9,10-dioxoanthracen-1-yl)amino]benzenesulfonate
• 84559-90-0

• Inchi： InChI=1S/C32H38N2O6S.Na/c1-2-3-4-5-6-7-8-9-10-13-20-40-27-21-26(34-22-16-18-23(19-17-22)41(37,38)39)28-29(30(27)33)32(36)25-15-12-11-14-24(25)31(28)35;/h11-12,14-19,21,34H,2-10,13,20,33H2,1H3,(H,37,38,39);/q;+1/p-1
• InChI Key： LBLCRHNUPQYRIE-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCOC1=C(C2=C(C(=C1)NC3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)C4=CC=CC=C4C2=O)N.[Na+]

Computed Properties

• Exact Mass: 600.227002
• Monoisotopic Mass: 600.227002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 951
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147